cyclohexyl 4-[(phenoxyacetyl)amino]benzoate

• IUPAC Name: cyclohexyl 4-[(2-phenoxyacetyl)amino]benzoate
• InChI: InChI=1S/C21H23NO4/c23-20(15-25-18-7-3-1-4-8-18)22-17-13-11-16(12-14-17)21(24)26-19-9-5-2-6-10-19/h1,3-4,7-8,11-14,19H,2,5-6,9-10,15H2,(H,22,23)
• InChI Key: QNIWWVSRIAWJOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

Cyclohexyl 4-[(phenoxyacetyl)amino]benzoate is a compound that has been studied extensively by scientists due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol. This compound is also known as CPAB, and it has been synthesized using different methods.

Mechanism of Action

CPAB exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins, which are known to be involved in the inflammatory response. CPAB also inhibits the production of cytokines, which are involved in the immune response. This mechanism of action makes CPAB an attractive candidate for the treatment of various inflammatory diseases.
Biochemical and physiological effects:
CPAB has been shown to have minimal toxicity, making it a safe compound for use in various applications. CPAB has also been shown to have good bioavailability, meaning that it can be easily absorbed by the body and distributed to the target tissues. CPAB has been shown to have a long half-life, making it a potential candidate for the development of long-acting drugs.

Advantages and Limitations for Lab Experiments

CPAB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized, making it readily available for use in various experiments. CPAB also has minimal toxicity, making it safe for use in animal studies. However, CPAB has some limitations, such as its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of CPAB. One potential direction is the development of CPAB-based drugs for the treatment of various inflammatory diseases. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of CPAB to better understand its mechanism of action. Additionally, the use of CPAB in combination with other compounds could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of CPAB can be achieved using different methods such as the reaction of 4-aminobenzoic acid with phenoxyacetyl chloride followed by cyclization with cyclohexylcarbonyl chloride. Another method involves the reaction of 4-aminobenzoic acid with phenoxyacetic acid followed by cyclization with cyclohexylcarbonyl chloride. These methods are efficient, and they result in high yields of CPAB.

Scientific Research Applications

CPAB has been studied extensively due to its potential applications in various fields. One of the most significant applications of CPAB is in the field of medicine. CPAB has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis.